N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide

• IUPAC Name: N-benzyl-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide
• InChI: InChI=1S/C14H20N2O4S/c1-21(18,19)16(11-13-5-3-2-4-6-13)12-14(17)15-7-9-20-10-8-15/h2-6H,7-12H2,1H3
• InChI Key: YEBSOLNVYCEFOI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)N2CCOCC2
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide, also known as BMS-986205, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMS-986205 is a potent and selective inhibitor of the tyrosine kinase 2 (TYK2) enzyme, which plays a crucial role in the signaling pathways of several cytokines involved in immune responses.

Mechanism of Action

TYK2 is a member of the Janus kinase (JAK) family of enzymes, which play a crucial role in the signaling pathways of several cytokines involved in immune responses. Upon binding of a cytokine to its receptor, the JAK enzymes are activated, leading to the phosphorylation of downstream signaling molecules such as STATs. N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide selectively inhibits the activity of TYK2, thereby blocking the downstream signaling pathways of several cytokines involved in immune responses.
Biochemical and Physiological Effects:
N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide has been shown to reduce the production of pro-inflammatory cytokines such as IL-12, IL-23, and IFN-α, which are involved in the pathogenesis of several autoimmune diseases. This reduction in cytokine production leads to a decrease in inflammation and immune-mediated tissue damage. N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide has also been shown to have a favorable safety profile in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide is its high selectivity for TYK2, which reduces the risk of off-target effects. N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide also has a favorable safety profile in animal studies, making it a promising candidate for further clinical development. However, one of the limitations of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide is its relatively short half-life, which may limit its efficacy in vivo. Further studies are needed to optimize the dosing regimen and formulation of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide to maximize its therapeutic potential.

Future Directions

There are several future directions for the research and development of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide. One area of interest is the potential use of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide as a treatment for other autoimmune diseases, such as multiple sclerosis and lupus. Another area of interest is the development of combination therapies that target multiple cytokine signaling pathways, which may lead to more effective treatment of autoimmune diseases. Additionally, further studies are needed to optimize the dosing regimen and formulation of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide to maximize its therapeutic potential. Overall, N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide shows great promise as a potential treatment for autoimmune diseases, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

The synthesis of N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of 2-bromoethyl morpholine with benzylamine to form N-benzyl-2-morpholin-4-yl-2-oxoethylamine. The resulting amine is then reacted with methanesulfonyl chloride in the presence of a base to form N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide. The final product is obtained in high yield and purity, making it suitable for use in medicinal chemistry research.

Scientific Research Applications

N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide has shown promising results in preclinical studies as a potential treatment for several autoimmune diseases, including psoriasis, rheumatoid arthritis, and inflammatory bowel disease. The selective inhibition of TYK2 by N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide has been shown to reduce the production of pro-inflammatory cytokines such as IL-12, IL-23, and IFN-α, which are involved in the pathogenesis of these diseases. N-Benzyl-N-(2-morpholin-4-yl-2-oxo-ethyl)-methanesulfonamide has also been shown to have a favorable safety profile in animal studies, making it a promising candidate for further clinical development.